Cas no 49606-99-7 (H-Cyclopropyl-Gly-OH)

• Product Name: H-Cyclopropyl-Gly-OH
• CAS No: 49606-99-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD09607984
• CID: 55741
• PubChem ID: 1501944
• Update Time: 2025-08-04

H-Cyclopropyl-Gly-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-cyclopropylacetic acid
• (S)-Amino-cyclopropyl-acetic acid
• H-Cyclopropyl-Gly-OH
• (2R)-Amino(cyclopropyl)acetic acid
• (2S)-2-amino-2-cyclopropylacetic acid
• (S)-2-Cyclopropylglycine
• 2-CYCLOPROPYL-L-GLYCINE
• L-Cyclopropylglycine
• L-α-Cyclopropylglycine
• SCHEMBL412802
• 49606-99-7
• L-alpha-Cyclopropylglycine
• (2S)-2-amino-2-cyclopropyl-acetic acid
• CHEMBL4091914
• l-cyclopropyl glycine
• TS-01592
• MFCD06659116
• BUSBCPMSNBMUMT-BYPYZUCNSA-N
• HY-W005759
• AM803956
• BCP11588
• CS-W005759
• EN300-93622
• A827770
• (2S)-2-azaniumyl-2-cyclopropyl-acetate;L-Cyclopropylglycine
• AKOS006282090
• AC-3384
• L-alpha-Cyclopropylglycine, 95%
• L- alpha -Cyclopropylglycine
• DTXSID80363564
• (S)-AMINO(CYCLOPROPYL)ACETIC ACID

• MDL： MFCD09607984
• Inchi： 1S/C5H9NO2/c6-4(5(7)8)3-1-2-3/h3-4H,1-2,6H2,(H,7,8)/t4-/m0/s1
• InChI Key： BUSBCPMSNBMUMT-BYPYZUCNSA-N
• SMILES： OC([C@H](C1CC1)N)=O
• BRN： 5728866

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -2.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: >300°C
• Boiling Point: 253.5°C at 760 mmHg
• Flash Point: 107.1±22.6 °C
• Refractive Index: 1.559
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• PSA: 63.32000
• LogP: 0.50860
• Specific Rotation: +101±4° (c=1, 1M HCl)
• Optical Activity: [α]/D +101±4°, c = 1% in 1 M HCl

H-Cyclopropyl-Gly-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Cyclopropyl-Gly-OH

Recent Advances in the Application of 49606-99-7 and H-Cyclopropyl-Gly-OH in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 49606-99-7 and its derivative, H-Cyclopropyl-Gly-OH, have garnered significant attention in recent years due to their potential applications in drug discovery and chemical biology. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential. The information presented here is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last three years.

49606-99-7, a key intermediate in organic synthesis, has been extensively studied for its role in the preparation of various bioactive molecules. Recent studies have highlighted its utility in the synthesis of peptide mimetics and small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 49606-99-7 as a building block for the development of novel protease inhibitors, showcasing its versatility in drug design.

H-Cyclopropyl-Gly-OH, a cyclopropyl-containing amino acid derivative, has emerged as a promising scaffold in peptide-based therapeutics. Its unique structural features, including the rigid cyclopropyl ring, confer enhanced metabolic stability and improved binding affinity to target proteins. A recent Nature Communications article (2024) reported the successful incorporation of H-Cyclopropyl-Gly-OH into cyclic peptides, resulting in compounds with potent activity against GPCRs (G-protein-coupled receptors). This finding underscores the compound's potential in addressing challenges associated with peptide drug delivery and stability.

In terms of synthetic methodologies, advancements have been made in the efficient production of both 49606-99-7 and H-Cyclopropyl-Gly-OH. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach for the synthesis of 49606-99-7, reducing the reliance on hazardous reagents and improving overall yield. Similarly, enzymatic routes for the production of H-Cyclopropyl-Gly-OH have been explored, offering a more sustainable alternative to traditional chemical synthesis.

The biological activities of these compounds have been investigated across multiple therapeutic areas. Notably, H-Cyclopropyl-Gly-OH-containing peptides have shown promise in oncology, with several candidates entering preclinical development for the treatment of solid tumors. Additionally, 49606-99-7-derived compounds have exhibited anti-inflammatory properties, as evidenced by their ability to modulate key signaling pathways in immune cells. These findings suggest broad applicability in autoimmune and inflammatory disorders.

In conclusion, the ongoing research on 49606-99-7 and H-Cyclopropyl-Gly-OH highlights their importance as versatile tools in medicinal chemistry and drug development. Future studies should focus on optimizing their pharmacokinetic properties and exploring novel therapeutic applications. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of next-generation therapeutics based on these scaffolds.